2-{[3-(4-methylphenyl)-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[[3-(4-methylphenyl)-6-oxopyridazin-1-yl]methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C20H16N4O2/c1-14-5-7-15(8-6-14)17-9-10-19(25)24(22-17)13-16-12-20(26)23-11-3-2-4-18(23)21-16/h2-12H,13H2,1H3
• InChI Key: DABNTIKJRNOOAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC3=CC(=O)N4C=CC=CC4=N3
• Molecular Formula: C20H16N4O2
• Molecular Weight: 344.4 g/mol

Description

This compound belongs to the pyrido[1,2-a]pyrimidin-4-one class, characterized by a fused bicyclic core. The structure features a pyridazinone ring substituted with a 4-methylphenyl group at position 3, linked via a methylene bridge to the pyrido-pyrimidinone scaffold.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound	Core Structure	Substituents	Molecular Weight (g/mol)	Key Features	References
2-{[3-(4-Methylphenyl)-6-oxopyridazin-1(6H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone + pyridazinone	3-(4-Methylphenyl)pyridazinone, methylene bridge	~393 (estimated)	Lipophilic 4-methylphenyl group; potential for dual hydrogen bonding
2-{[6-(4-Chlorophenyl)-3-oxo[1,2,4]triazolo[4,3-b]pyridazin-2(3H)-yl]methyl}-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone + triazolo-pyridazine	6-(4-Chlorophenyl)triazolo-pyridazine	408.83	Chlorophenyl enhances electronegativity; triazolo ring may improve metabolic stability
6-Methyl-3-phenyl-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone	6-Methyl, 3-phenyl	236.27	Simpler structure; lacks pyridazinone moiety; potential base for further derivatization
2-(1,3-Benzodioxol-5-yl)-7-(piperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone	2-Benzodioxol, 7-piperazine	~368 (estimated)	Piperazine improves solubility; benzodioxol may enhance CNS penetration
2-(4-Methylanilino)-3-[(4-methylphenyl)iminomethyl]pyrido[1,2-a]pyrimidin-4-one	Pyrido-pyrimidinone	4-Methylanilino, 4-methylphenyl imine	368.43	Schiff base formation; potential chelating properties

Key Observations :

Substituent Effects: The 4-methylphenyl group in the target compound increases lipophilicity compared to 4-chlorophenyl (), which may influence membrane permeability and target binding . Piperazine-containing analogs () exhibit enhanced solubility due to the basic nitrogen, contrasting with the target compound’s reliance on pyridazinone for polarity .

Synthetic Routes: The target compound’s synthesis likely involves coupling a pyridazinone intermediate with a pyrido-pyrimidinone precursor, similar to methods in (e.g., using caesium carbonate/DMF for nucleophilic substitution) . Triazolo-pyridazine derivatives () may require cyclization steps, increasing synthetic complexity compared to the methylene-bridged target compound .

The Schiff base in ’s compound could enable metal coordination, a feature absent in the target compound but relevant for metalloenzyme inhibition .

Research Findings and Data Gaps

• Structural Insights: X-ray crystallography (e.g., ) could resolve conformational differences between the target compound and its analogs, particularly regarding the pyridazinone-pyrido-pyrimidinone dihedral angle .
• Activity Profiling: Limited data on pyrido-pyrimidinones in the evidence necessitate further studies on kinase inhibition, antibacterial efficacy, or pharmacokinetics.
• Synthetic Optimization : Higher yields reported for triazolo derivatives (, ~24% total yield) suggest room for improving the target compound’s synthesis .